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Compound of Interest |

3-
Compound Name: Aminopropyldiisopropylethoxysilan

e

Cat. No.: B186601

An In-depth Technical Guide to 3-
Aminopropyldiisopropylethoxysilane

For researchers, scientists, and professionals in drug development, 3-
Aminopropyldiisopropylethoxysilane is a valuable bifunctional organosilane used in surface
modification, bioconjugation, and as a coupling agent. Its unique structure, featuring a primary
amine and hydrolyzable isopropoxy and ethoxy groups, allows for the covalent attachment to
inorganic substrates and subsequent functionalization with organic molecules. This guide
provides a comprehensive overview of its chemical properties, safety data, and a
representative experimental protocol for its application in surface modification.

Chemical Identification and Properties
CAS Number: 117559-36-1[1][2]

This compound is a monoamino functional monoalkoxy silane.[2] The presence of both amine
and alkoxy groups allows it to act as a molecular bridge between inorganic and organic
materials.

Safety Data Sheet Summary
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The following tables summarize the key safety and physical property data for 3-

Aminopropyldiisopropylethoxysilane, based on available Safety Data Sheets (SDS).

Physical and Chemical Properties

Molecular Formula

C11H27NOSI[2]

Molecular Weight 217.43 g/mol [2]
Boiling Point 78-80 °C at 0.4 mmHg[2]
Density 0.872 g/mL at 25 °C[2]

Refractive Index

1.4489 at 20 °C[?2]

Hazard Identification

GHS Pictograms

GHSO05 (Corrosion)

Signal Word

Danger][3]

Hazard Statements

H314: Causes severe skin burns and eye
damage.[1][3] H318: Causes serious eye
damage.[1][3] H335: May cause respiratory
irritation.[1][3]

Precautionary Statements

P260: Do not breathe vapors.[3] P280: Wear
protective gloves/protective clothing/eye
protection/face protection.[3] P301+P330+P331:
IF SWALLOWED: rinse mouth. Do NOT induce
vomiting.[3] P303+P361+P353: IF ON SKIN (or
hair): Take off immediately all contaminated
clothing. Rinse skin with water/shower.[3]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3] P310: Immediately call a
doctor.[3]

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.benchchem.com/product/b186601?utm_src=pdf-body
https://www.benchchem.com/product/b186601?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Surface_Modification_of_Silica_with_3_aminopropylsilatrane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Surface_Modification_of_Silica_with_3_aminopropylsilatrane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Surface_Modification_of_Silica_with_3_aminopropylsilatrane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Surface_Modification_of_Silica_with_3_aminopropylsilatrane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Surface_Modification_of_Silica_with_3_aminopropylsilatrane.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS%20EU_English.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS%20EU_English.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS%20EU_English.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIA0602.0_GHS+US_English+US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicological Information

Causes severe skin burns and eye damage.[1]
[3] May cause respiratory irritation.[1][3]
Acute Effects Overexposure may lead to coughing, headache,

and nausea.[1][3] May be harmful if swallowed.

[1]3]

On contact with water, this compound liberates
Chronic Effects ethanol, which is known to have a chronic effect

on the central nervous system.[1][3]

First Aid Measures

Remove person to fresh air and keep
Inhalation comfortable for breathing. If you feel unwell,

seek medical advice.[1]

) Wash with plenty of water. Get immediate
Skin Contact _ _ _
medical advice/attention.[1]

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[1]

Never give anything by mouth to an
Ingestion unconscious person. Get medical

advice/attention.[1]

Experimental Protocol: Surface Silanization of Glass
Substrates

This protocol provides a detailed methodology for the surface modification of glass slides to
introduce primary amine functionalities. This is a foundational technique for subsequent
covalent immobilization of biomolecules, such as antibodies or DNA, which is critical in the
development of diagnostic assays and drug delivery systems.
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Materials:

o Glass microscope slides

o 3-Aminopropyldiisopropylethoxysilane

e Anhydrous Toluene

e Acetone, HPLC grade

e Deionized water

» Nitrogen gas

 Staining jars or beakers

¢ Orbital shaker

e Oven

Methodology:

o Cleaning of Substrates:

[e]

Place glass slides in a staining jar.

o

Sonicate for 20 minutes in a 2% aqueous solution of a laboratory detergent.

[¢]

Rinse the slides thoroughly with deionized water (10-15 times).

Rinse once with acetone.

[e]

[e]

Dry the slides in an oven at 110°C for 15-20 minutes.

o Surface Activation (Optional but Recommended):

o To enhance the density of hydroxyl groups on the surface, treat the cleaned and dried
slides with plasma for 20 minutes. This step increases the efficiency of silanization.
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e Preparation of Silanization Solution:

o In a clean, dry glass container, under a nitrogen atmosphere to minimize moisture,
prepare a 2% (v/v) solution of 3-Aminopropyldiisopropylethoxysilane in anhydrous
toluene.

 Silanization Reaction:

o Immerse the cleaned (and activated) glass slides into the silanization solution.

o Incubate for 2-4 hours at room temperature with gentle agitation on an orbital shaker.
e Washing:

o Remove the slides from the silanization solution.

o Rinse thoroughly with anhydrous toluene to remove any unbound silane.

o Rinse with acetone.
e Curing:

o Dry the slides with a gentle stream of nitrogen gas.

o Cure the slides in an oven at 110°C for 30-60 minutes to promote the formation of stable
siloxane bonds with the surface.

e Storage:

o Store the functionalized slides in a desiccator until further use.

Diagrams
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Caption: Experimental workflow for surface silanization.
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Caption: Logical relationship in surface functionalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [3-Aminopropyldiisopropylethoxysilane CAS number and
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number-and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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